Cas no 255056-46-3 ((4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE)

• Product Name: (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE
• CAS No: 255056-46-3
• MF: C₁₉H₁₄F₃IO₃S₂
• MW: 538.342345714569
• CID: 246780
• PubChem ID: 24874600
• Update Time: 2025-06-30

(4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties

Names and Identifiers

• (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE
• (4-Iodophenyl)diphenylsulfonium trifluoromethanesulfonate
• 527068_ALDRICH
• AG-B-20775
• CTK1A0472
• KB-208247
• MFCD02683574
• 255056-46-3
• WHQDLCHSPLKATA-UHFFFAOYSA-N
• (4-Iodophenyl)(diphenyl)sulfanium trifluoromethanesulfonate
• (4-iodophenyl)-diphenylsulfanium;trifluoromethanesulfonate
• SCHEMBL51548
• WHQDLCHSPLKATA-UHFFFAOYSA-M
• DTXSID40584137
• (4-Iodophenyl)diphenylsulfoniumtrifluoromethanesulfonate

• MDL： MFCD02683574
• Inchi： 1S/C18H14IS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1
• InChI Key： WHQDLCHSPLKATA-UHFFFAOYSA-M
• SMILES： IC1C=CC(=CC=1)[S+](C1C=CC=CC=1)C1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 537.93772
• Monoisotopic Mass: 537.93812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 155-160 °C (lit.)
• PSA: 57.2
• Solubility: Not determined

(4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE

(4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE: A Comprehensive Overview

The compound with CAS No 255056-46-3, commonly referred to as (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a sulfonium ion with a triflate counterion, making it a versatile reagent in various chemical reactions.

Sulfonium ions are known for their ability to act as electrophiles in nucleophilic substitution reactions, and the presence of the iodo group in this compound further enhances its reactivity. Recent studies have highlighted the potential of (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE in facilitating cross-coupling reactions, particularly in the presence of transition metal catalysts. These reactions are pivotal in the synthesis of complex organic molecules, including those with applications in pharmaceuticals and agrochemicals.

The triflate counterion in this compound plays a critical role in stabilizing the sulfonium ion and enhancing its reactivity. Triflates are known for their strong electron-withdrawing properties, which make them excellent leaving groups in substitution reactions. This characteristic has been exploited in the development of novel synthetic methodologies, where (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE serves as a key intermediate.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE. These studies reveal that the compound exhibits a high degree of conjugation between the aromatic rings and the sulfonium center, which significantly influences its reactivity and selectivity in chemical transformations.

In terms of applications, (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE has found utility in the synthesis of heterocyclic compounds, which are essential building blocks in medicinal chemistry. Its ability to undergo both nucleophilic aromatic substitution and SN2-type reactions makes it a valuable tool for constructing complex molecular architectures.

Moreover, the compound has been employed in the development of advanced materials, such as optoelectronic devices. The unique electronic properties of (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other related technologies.

Recent research has also explored the use of (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE in asymmetric synthesis, where it has demonstrated exceptional enantioselectivity under specific reaction conditions. This capability opens new avenues for the production of chiral compounds, which are crucial for drug discovery and development.

In conclusion, (4-IODOPHENYL)DIPHENYLSULFONIUM TRIFLATE (CAS No 255056-46-3) is a versatile and highly reactive compound with a wide range of applications in organic synthesis and materials science. Its unique structure and electronic properties continue to inspire innovative research, solidifying its position as an essential reagent in modern chemical research.